N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide

• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxophthalazine-1-carboxamide
• InChI: InChI=1S/C20H21N3O3/c1-13-7-6-8-14(2)18(13)26-12-11-21-19(24)17-15-9-4-5-10-16(15)20(25)23(3)22-17/h4-10H,11-12H2,1-3H3,(H,21,24)
• InChI Key: ULNQCAAIICIAIN-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)OCCNC(=O)C2=NN(C(=O)C3=CC=CC=C32)C

Description

N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide, also known as DPH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DPH belongs to the class of phthalazine derivatives and is known for its unique pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide is not fully understood. However, it is believed that N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide exerts its pharmacological effects by modulating various signaling pathways in the body. N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is responsible for the regulation of antioxidant genes.
Biochemical and Physiological Effects:
N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and chemokines, which play a key role in the development of various inflammatory diseases. N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has also been shown to increase the levels of antioxidant enzymes, which protect the body against oxidative stress. In addition, N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide is also soluble in both water and organic solvents, which makes it suitable for a wide range of experimental conditions. However, N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has some limitations for lab experiments. It has a low bioavailability and is rapidly metabolized in the body, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for the research on N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide. One potential direction is to investigate its potential use in the treatment of neurodegenerative disorders. Another potential direction is to investigate its use in combination with other drugs for the treatment of cancer. Additionally, further research is needed to elucidate the exact mechanism of action of N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide and to optimize its pharmacokinetic properties for use in vivo.
Conclusion:
In conclusion, N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide is a promising chemical compound that has gained significant attention in the field of scientific research. It exhibits a wide range of pharmacological properties, including anti-inflammatory, antioxidant, and anticancer properties. While there are several advantages and limitations for lab experiments, the potential therapeutic applications of N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide make it an exciting area of research for the future.

Synthesis Methods

The synthesis of N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide involves the reaction of 2,6-dimethylphenol with ethylene oxide to form 2-(2,6-dimethylphenoxy)ethanol. This intermediate is then reacted with phthalic anhydride to form N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide. The synthesis of N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide is a multistep process that requires careful control of reaction conditions to obtain a high yield of the final product.

Scientific Research Applications

N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. N-[2-(2,6-dimethylphenoxy)ethyl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has also been shown to have neuroprotective effects and has been investigated for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.